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Sulfaethoxypyridazine Profile

The table below summarizes the key properties of sulfaethoxypyridazine found in the search results [1]:

Property Description

Chemical Name 3-Sulfanilamido-6-methoxypyridazine

Primary Use Treatment of dermatitis herpetiformis (human medicine); used in combination with

trimethoprim

Pharmacokinetics Rapidly absorbed, long-acting compound (plasma half-life ~38 hours)

Protein Binding High (~96%)

Key
Consideration

Use largely discontinued due to frequent adverse effects
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Sulfaethoxypyridazine is a member of the sulfonamide class of antibiotics. The following table outlines the

general antibacterial spectrum and mechanism of action shared by these drugs [2] [3].

Aspect Details

General
Antibacterial
Spectrum

Gram-positive and Gram-negative bacteria, Nocardia, Actinomyces, and some

protozoa (e.g., coccidia, Toxoplasma).

Mechanism of
Action

Competitive inhibition of the bacterial enzyme dihydropteroate synthase
(DHPS). Sulfonamides are structural analogues of PABA (para-aminobenzoic

acid), a substrate in the bacterial folate synthesis pathway.

Result of
Inhibition

Disruption of the synthesis of folic acid, which is essential for bacterial nucleic

acid (DNA, RNA) synthesis. This action is primarily bacteriostatic.

The following diagram illustrates this mechanism and the site of action for potentiated sulfonamide

combinations:
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Suggested Experimental Approach

Since a direct comparison was not found, here is a generalized protocol for evaluating sulfonamide activity,

which is representative of how such a comparison could be conducted experimentally [4] [5] [6].

1. Objective: To determine the minimum inhibitory concentration (MIC) of various sulfonamides,

including sulfaethoxypyridazine, against a panel of representative bacterial strains.
2. Materials:

Test Compounds: Standard powders of sulfaethoxypyridazine and other sulfonamides (e.g.,
sulfadiazine, sulfamethoxazole, sulfadimethoxine).

Bacterial Strains: Reference strains and clinical isolates of relevant gram-positive (e.g.,
Staphylococcus aureus) and gram-negative (e.g., Escherichia coli, Salmonella spp.) bacteria.

Culture Media: Cation-adjusted Mueller-Hinton Broth (CAMHB), as recommended by
standards like CLSI or EUCAST.

3. Methodology:
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Broth Microdilution: Prepare two-fold serial dilutions of each sulfonamide in a 96-well

microtiter plate.
Inoculation: Standardize the bacterial inoculum to approximately 5 x 10^5 CFU/mL and add to

each well.
Incubation: Incubate the plates at 35±2°C for 16-20 hours.

Data Analysis: The MIC is recorded as the lowest concentration of the antibiotic that
completely prevents visible growth. MIC values for different sulfonamides can then be

compared across the bacterial panel.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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